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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B15556495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Quizalofop-
ethyl-d3. Given that the deuterated form (d3) possesses analogous chemical and toxicological

properties to its non-deuterated counterpart, this document leverages safety information for

Quizalofop-ethyl and Quizalofop-P-ethyl to ensure a thorough understanding of the associated

hazards and mitigation strategies.

Chemical and Physical Properties
Quizalofop-ethyl is a selective, post-emergence herbicide.[1] It appears as white crystals and is

insoluble in water.[2][3]
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Property Value

Molecular Formula C19H17ClN2O4

Molecular Weight 372.80 g/mol [2]

Melting Point 91.7-92.1 °C[2]

Boiling Point 220 °C @ 0.2 mm Hg[2]

Vapor Pressure 1.1 x 10-8 atm-cu m/mole[3]

Solubility
Insoluble in water. Soluble in benzene, xylene,

acetone, and ethanol.[2]

LogP 4.65[1]

Hazard Identification and Classification
Quizalofop-ethyl is classified as harmful if swallowed and is an acute oral and dermal toxicant

(Category 4).[4] It is also very toxic to aquatic life with long-lasting effects.[4][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H400: Very toxic to aquatic life.[4]

H410: Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
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Hazard Identification

Key Precautionary Measures

H302: Harmful if swallowed

P264: Wash hands
 thoroughly after handling

P270: Do not eat, drink or smoke
 when using this product

P280: Wear personal
 protective equipment

H410: Very toxic to aquatic life
 with long lasting effects

P273: Avoid release
 to the environment

Click to download full resolution via product page

Hazard Identification and Precautionary Measures.

Toxicological Data
The primary target organ for repeated-dose toxicity of Quizalofop-ethyl is the liver.[6] It is not

considered to be carcinogenic or mutagenic.[7][8]
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Toxicity Endpoint Value Species

Acute Oral LD50
1670 mg/kg (male), 1480

mg/kg (female)[7]
Rat

Acute Dermal LD50 >5000 mg/kg[7] Rabbit

Acute Inhalation LC50 (4-hour) 5.8 mg/L[8] Rat

Eye Irritation Mild irritant[7] Rabbit

Skin Irritation Not a primary skin irritant[7] Rabbit

Skin Sensitization Not a sensitizer[7] Guinea Pig

Experimental Protocols: Hazard Mitigation Workflow
The following workflow outlines the necessary steps for safe handling, from preparation to

disposal.
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Preparation

Handling

Emergency Response

Disposal

Review SDS and
 establish protocols

Ensure proper ventilation
 (e.g., fume hood)

Select and inspect
 Personal Protective Equipment (PPE)

Weigh and handle solid material
 in a contained manner

Avoid generating dust or aerosols

Use non-sparking tools

In case of spill, isolate the area

Absorb spills with inert material

Follow first aid measures
 for exposure

Collect waste in a
 suitable, closed container

Dispose of waste according to
 local, state, and federal regulations
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Safe Handling Workflow for Quizalofop-ethyl-d3.
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Handling and Storage Precautions
Handling:

Handle in a well-ventilated place.[4]

Wear suitable protective clothing, including impervious gloves and safety goggles with side-

shields.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[9]

Storage:

Store in the original container in a dry, cool, and well-ventilated area.[10]

Keep containers tightly closed.[9]

Store in a locked area, away from children, food, and animal feed.[10]

Protect from direct sunlight and extreme temperatures.[9]

Accidental Release and First Aid Measures
Accidental Release:

Evacuate personnel to a safe area and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wear appropriate personal protective equipment during clean-up.
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Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[4]

For small spills, absorb with an inert material such as sand or sawdust and place in a

suitable container for disposal.[11]

For large spills, dike the area to contain the material for later disposal.[9]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention immediately.[4]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation persists.[4]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Fire-Fighting Measures
Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific hazards: No specific data is available for Quizalofop-ethyl-d3, but it is advised to

avoid breathing mist, gas, or vapors.[4]

Protective equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[4]

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[4]

Do not contaminate water, food, or feed by storage or disposal.[9]
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Ecological Information
Quizalofop-ethyl is very toxic to aquatic organisms.[4] It is non-toxic to earthworms and bees.

[10] The substance hydrolyzes rapidly in soil and is not readily leached.[10]

Organism Toxicity

Fish Acute I (LC50 ≤ 1 mg/L)[10]

Crustacea Acute I (LC50 ≤ 1 mg/L)[10]

Algae Acute I (EC50 ≤ 1 mg/L)[10]

Birds Non-toxic[10]

Bees Non-toxic[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Quizalofop-ethyl-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

